Cas no 10177-24-9 (5-Chloro-2-(chloromethyl)pyridine)

• Product Name: 5-Chloro-2-(chloromethyl)pyridine
• CAS No: 10177-24-9
• MF: C₆H₅Cl₂N
• MW: 162.016599416733
• MDL: MFCD10697588
• CID: 823528
• Update Time: 2025-06-15

5-Chloro-2-(chloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(chloromethyl)pyridine
• 2-ChloroMethyl-5-chloropyridine
• 5-Chloro-2-(Chloromethyl)pyridine (HCl)
• 2-chloromethyl-5-chloromethylpyridine
• 5-chloro-2-chloromethylpyridine
• 5-chloro-2-chloromethyl-pyridine
• 5-chloro-pyridin-2-ylmethyl chloride
• ACT11389
• AGN-PC-001LEX
• CTK4A0216
• PubChem24106
• SureCN509659
• 3-Chloro-6-(chloromethyl)pyridine
• 5-Chloro-2-pyridylmethyl chloride
• 5-Chloro-2-(chloromethyl)
• Pyridine, 5-chloro-2-(chloroMethyl)-

• MDL： MFCD10697588
• Inchi： 1S/C6H5Cl2N/c7-3-6-2-1-5(8)4-9-6/h1-2,4H,3H2
• InChI Key： JTTKXEIHKDSIRC-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CN=1)Cl

Computed Properties

• Exact Mass: 160.98005
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.324±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 48 ºC
• Flash Point: 102.7±8.8 ºC,
• Solubility: Slightly soluble (3.1 g/l) (25 º C),
• PSA: 12.89

5-Chloro-2-(chloromethyl)pyridine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds

Additional information on 5-Chloro-2-(chloromethyl)pyridine

Comprehensive Overview of 5-Chloro-2-(chloromethyl)pyridine (CAS No. 10177-24-9): Properties, Applications, and Industry Insights

5-Chloro-2-(chloromethyl)pyridine (CAS No. 10177-24-9) is a versatile chlorinated pyridine derivative widely utilized in pharmaceutical, agrochemical, and specialty chemical industries. This compound, characterized by its reactive chloromethyl group and pyridine backbone, serves as a critical intermediate in synthesizing complex molecules. Its molecular formula, C₆H₅Cl₂N, and molecular weight of 162.02 g/mol make it a focal point for researchers exploring heterocyclic chemistry and fine chemical synthesis.

The growing demand for 5-Chloro-2-(chloromethyl)pyridine is driven by its role in developing crop protection agents and pharmaceutical intermediates. Recent trends highlight its application in sustainable agriculture, aligning with global initiatives to reduce environmental impact. Users frequently search for "synthesis of 5-Chloro-2-(chloromethyl)pyridine" or "CAS 10177-24-9 suppliers," reflecting its commercial significance. The compound’s high reactivity and selective functionalization capabilities further enhance its appeal in custom synthesis projects.

From a technical perspective, 5-Chloro-2-(chloromethyl)pyridine exhibits a melting point range of 40–45°C and a boiling point of approximately 250°C. Its solubility in organic solvents like dichloromethane and ethanol facilitates its use in multistep reactions. Analytical techniques such as GC-MS and HPLC are commonly employed for purity assessment, ensuring compliance with industry standards like ISO and GMP.

Innovations in green chemistry have spurred interest in optimizing the production of CAS 10177-24-9 through catalytic processes and solvent-free reactions. Researchers are also investigating its potential in material science, particularly in designing functional polymers and ligands for metal-organic frameworks (MOFs). These advancements address user queries such as "eco-friendly synthesis of chloromethyl pyridines" and "10177-24-9 applications in advanced materials."

Regulatory compliance remains a key consideration for manufacturers and distributors of 5-Chloro-2-(chloromethyl)pyridine. Proper handling, storage in light-resistant containers, and adherence to REACH guidelines ensure safety and traceability. The compound’s SDS (Safety Data Sheet) provides detailed protocols for risk mitigation, a topic frequently searched by laboratory professionals.

In conclusion, 5-Chloro-2-(chloromethyl)pyridine (CAS No. 10177-24-9) exemplifies the intersection of chemical innovation and industrial utility. Its expanding applications in life sciences and sustainable technologies underscore its relevance in modern chemistry. For further details on technical specifications or procurement options, consult certified suppliers and peer-reviewed literature.